(1-Butyroxy)ethyl ethyl carbonate

• Molecular Formula: C9H16O5
• Molecular Weight: 204.22 g/mol
• IUPAC Name: 1-ethoxycarbonyloxyethyl butanoate
• InChI: InChI=1S/C9H16O5/c1-4-6-8(10)13-7(3)14-9(11)12-5-2/h7H,4-6H2,1-3H3
• InChI Key: JETAWAMBWFMMDD-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)OC(C)OC(=O)OCC

Description

(1-Butyroxy)ethyl ethyl carbonate is a useful research compound. Its molecular formula is C9H16O5 and its molecular weight is 204.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of butyric acid (0.58 g., 6.55 mmol.) and 1-chloroethyl ethyl carbonate (1 g., 6.55 mmol.) in acetonitrile (15 ml.) is added water (2 drops), benzyltrimethylammonium hydroxide (2 drops of 40% aqueous solution) and potassium hydroxide (0.44 g., 7.86 mmol.). The reaction mixture is stirred under reflux for 4 hours, it is filtered, and ether is added to the filtrate. The combined organic phase is thrice washed with water, dried over magnesium sulfate and filtered. The filtrate is concentrated in vacuo and the residue is distilled at 75° C. in a Kugelrohr apparatus at 0.1 mm. Hg. Yield 0.57 g. (42.7%). VPC chromatography on a 4 m, 20% Carbowax 20M on Chromosorb WAW, temperature 110° C., flow rate 65 ml./min., gave a retention time of 66.6 minutes. 1H-NMR ppm (CDCl3): 6.77 (q. J=5 Hz, 1H), 4.22 (q. J= 7 Hz, 2H), 2.32 (t, J=7.5 Hz, 2H), 1.66 (sextet, J=7.5 Hz, 2H), 1.52 (d, J=5.5 Hz. 3H), 1.318 (t, J=7.5 Hz, 3H). 0.95 (t. J=7.5 Hz, 3H).